Cas no 77745-27-8 (4-aminocyclopentene-1-carboxylic acid)

4-Aminocyclopentene-1-carboxylic acid is a cyclic amino acid derivative featuring a cyclopentene backbone with both amine and carboxylic acid functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid cyclic framework and bifunctional nature allow for selective modifications, enabling applications in peptidomimetics, chiral auxiliaries, and bioactive molecule design. Its stereochemistry and functional group compatibility further enhance its utility in asymmetric synthesis and medicinal chemistry. The product is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.

4-aminocyclopentene-1-carboxylic acid structure

77745-27-8 structure

Product Name:4-aminocyclopentene-1-carboxylic acid

CAS No:77745-27-8

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD18806846

CID:853274

PubChem ID:11286468

Update Time:2025-08-05

4-aminocyclopentene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopentene-1-carboxylic acid, 4-amino-, (±)-
- 1-Cyclopentene-1-carboxylicacid,4-amino-(9CI)
- 4-aminocyclopent-1-ene-1-carboxylic acid
- 4-aminocyclopent-1-enecarboxylic acid
- 1-Cyclopentene-1-carboxylicacid, 4-amino-, (4R)-
- 1-Cyclopentene-1-carboxylicacid, 4-amino-, (4S)-
- 1-Amino-3-cyclopentene-3-carboxylic acid
- 4-aminocyclopentene-1-carboxylic acid
- 4-Amino-cyclopent-1-enecarboxylic acid
- AKOS006337197
- 4-aminocyclopent-1-enecarboxylicacid
- BDBM50492303
- SCHEMBL874522
- GLXC-03831
- 4-ACPCA
- F1967-2233
- EN300-306829
- CHEMBL2398121
- 77745-27-8
- MDL： MFCD18806846
- Inchi： 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1,5H,2-3,7H2,(H,8,9)
- InChI Key： CVVDYLXTNDBWJC-UHFFFAOYSA-N
- SMILES： OC(C1=CCC(C1)N)=O

Computed Properties

Exact Mass: 127.063328530g/mol
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
XLogP3: -2.5

4-aminocyclopentene-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A249456-100mg	4-aminocyclopent-1-ene-1-carboxylic acid	77745-27-8		100mg	$ 250.00	2022-05-31
TRC	A249456-500mg	4-aminocyclopent-1-ene-1-carboxylic acid	77745-27-8		500mg	$ 955.00	2022-05-31
TRC	A249456-1g	4-aminocyclopent-1-ene-1-carboxylic acid	77745-27-8		1g	$ 1455.00	2022-05-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-100MG	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	100MG	￥ 1,122.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-250MG	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	250MG	￥ 1,795.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-500MG	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	500MG	￥ 2,996.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-1G	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	1g	￥ 4,488.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-5G	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	5g	￥ 13,464.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP509-10G	4-aminocyclopentene-1-carboxylic acid	77745-27-8	95%	10g	￥ 22,440.00	2023-04-13
Enamine	EN300-306829-0.05g	4-aminocyclopent-1-ene-1-carboxylic acid	77745-27-8	95.0%	0.05g	$1129.0	2025-03-19